Cas no 425378-71-8 ([1,1'-Biphenyl]-2-carbonitrile,5'-bromo-2'-fluoro-)
425378-71-8 structure
Product Name:[1,1'-Biphenyl]-2-carbonitrile,5'-bromo-2'-fluoro-
CAS No:425378-71-8
MF:C13H7BrFN
MW:276.10378575325
CID:326779
PubChem ID:11460058
Update Time:2025-04-19
[1,1'-Biphenyl]-2-carbonitrile,5'-bromo-2'-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2-carbonitrile,5'-bromo-2'-fluoro-
- 2-(5-bromo-2-fluorophenyl)benzonitrile
- 5'-BROMO-2'-FLUOROBIPHENYL-2-CARBONITRILE
- 5-BROMO-2-FLUOROBIPHENYL-2-CARBONITRILE
- DTXSID30466630
- SCHEMBL2648329
- 425378-71-8
- ACAUOIRLAOQTOD-UHFFFAOYSA-N
-
- MDL: MFCD08235003
- Inchi: 1S/C13H7BrFN/c14-10-5-6-13(15)12(7-10)11-4-2-1-3-9(11)8-16/h1-7H
- InChI Key: ACAUOIRLAOQTOD-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)C1C=CC=CC=1C#N)F
Computed Properties
- Exact Mass: 274.97500
- Monoisotopic Mass: 274.97459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79000
- LogP: 4.12688
[1,1'-Biphenyl]-2-carbonitrile,5'-bromo-2'-fluoro- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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